3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C20H24FN3O/c1-16-2-6-18(7-3-16)22-20(25)10-11-23-12-14-24(15-13-23)19-8-4-17(21)5-9-19/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: YVKIJVJLWRKWNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide is a synthetic compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This particular compound features a piperazine ring substituted with a 4-fluorophenyl group and a 4-methylphenyl group, making it a molecule of interest in medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide typically involves the following steps:

Formation of Piperazine Derivative: The piperazine ring is formed through the cyclization of 1,2-diamine derivatives with sulfonium salts in the presence of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Substitution Reactions: The piperazine ring is then substituted with a 4-fluorophenyl group and a 4-methylphenyl group through nucleophilic substitution reactions.

Amidation: The final step involves the amidation of the substituted piperazine with a propanamide group under appropriate reaction conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the piperazine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can occur at the amide group, converting it to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products

The major products formed from these reactions include N-oxides, reduced amines, and substituted aromatic derivatives.

Scientific Research Applications

3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and psychiatric conditions.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with receptors and enzymes in the central nervous system, modulating neurotransmitter activity.

Pathways Involved: It affects pathways related to neurotransmission, including the serotonin and dopamine pathways, leading to its potential effects on mood and behavior.

Comparison with Similar Compounds

Similar Compounds

• **4-(4-fluorophenyl)piperazin-1-yl]-[4-(4-methylphenyl)-2-(trifluoromethyl)-1,5,9-triazabicyclo[4.3.0]nona-5,7-dien-7-yl]methanone
• **2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

Uniqueness

3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methylphenyl)propanamide is unique due to its specific substitution pattern on the piperazine ring, which imparts distinct biological activities and chemical reactivity compared to other similar compounds. Its combination of a 4-fluorophenyl group and a 4-methylphenyl group makes it particularly interesting for medicinal chemistry research.